Cas no 2171460-95-8 (3-(but-3-yn-1-yl)(cyclopentyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(but-3-yn-1-yl)(cyclopentyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171460-95-8
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6077343
• PubChem ID: 165505118
• Update Time: 2025-06-15

3-(but-3-yn-1-yl)(cyclopentyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-1-yl)(cyclopentyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(but-3-yn-1-yl)(cyclopentyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1474224
• 2171460-95-8

• Inchi： 1S/C28H30N2O5/c1-2-3-16-30(19-10-4-5-11-19)27(33)25(17-26(31)32)29-28(34)35-18-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h1,6-9,12-15,19,24-25H,3-5,10-11,16-18H2,(H,29,34)(H,31,32)
• InChI Key： IQJGMTMQYSNPTB-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC#C)C1CCCC1

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(but-3-yn-1-yl)(cyclopentyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(but-3-yn-1-yl)(cyclopentyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171460-95-8)

3-(but-3-yn-1-yl)(cyclopentyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a sophisticated organic compound characterized by its intricate molecular structure, which integrates multiple functional groups to confer unique chemical and biological properties. This compound, identified by the CAS number 2171460-95-8, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The presence of a butenynyl moiety, a cyclopentyl ring, and an amino acid derivative linked through a carbamoyl bridge suggests a multifaceted role in biochemical interactions, making it a subject of intense study for researchers exploring novel therapeutic agents.

The molecular architecture of this compound is particularly noteworthy for its ability to engage in diverse chemical reactions, thanks to its combination of reactive sites. The butenynyl group, with its triple bond, offers opportunities for further functionalization, enabling the synthesis of derivatives with tailored properties. Meanwhile, the cyclopentyl ring contributes to steric stability and influences the compound's solubility and bioavailability. The core structure includes an amino acid moiety, which is a fundamental component in many biological processes, and is further modified by a fluorenylmethoxycarbonyl (Fmoc) protecting group—a common strategy in peptide synthesis to prevent unwanted side reactions.

Recent advancements in medicinal chemistry have highlighted the importance of such hybrid molecules in addressing complex diseases. The integration of fluorene-based functionalities into drug candidates has been shown to enhance metabolic stability and improve pharmacokinetic profiles, a trend that aligns with the design principles behind 3-(but-3-yn-1-yl)(cyclopentyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. Studies have demonstrated that molecules incorporating fluorene derivatives exhibit superior binding affinity to target proteins, making them promising candidates for enzyme inhibition and receptor modulation.

In the context of drug discovery, the compound's structure suggests potential applications in modulating pathways associated with inflammation, neurodegeneration, and metabolic disorders. The carbamoyl group serves as a versatile linker, facilitating the attachment of additional pharmacophores or bioactive fragments. This flexibility allows researchers to explore various modifications that could enhance therapeutic efficacy while minimizing off-target effects. Moreover, the presence of both polar and non-polar regions in the molecule improves its solubility profile, a critical factor for oral bioavailability and tissue penetration.

The synthesis of this compound involves multi-step organic transformations, each requiring precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include cross-coupling reactions to establish carbon-carbon bonds between the butenynyl and other aromatic or heteroaromatic systems, as well as nucleophilic substitution reactions for introducing the amino acid derivative. Protecting group chemistry plays a pivotal role in preventing unwanted side reactions during multi-step syntheses, particularly when dealing with sensitive functional groups like the Fmoc moiety.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and biological targets. The three-dimensional structure predicts favorable binding modes with enzymes and receptors, providing insights into its mechanism of action. These predictions are supported by experimental data from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have confirmed the compound's conformational stability and dynamic behavior in solution.

The pharmacological potential of 3-(but-3-yn-1-yl)(cyclopentyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been explored in several preclinical studies. Researchers have investigated its effects on key signaling pathways implicated in cancer progression, neurodegenerative diseases, and autoimmune disorders. Preliminary results indicate that this compound exhibits inhibitory activity against specific enzymes involved in these pathways without significant toxicity at therapeutic doses. Such findings underscore its promise as a lead compound for further development into novel therapeutics.

The future direction of research on this molecule will likely focus on optimizing its pharmacokinetic properties through structural modifications while maintaining or enhancing its biological activity. Advances in biocatalysis and flow chemistry may also enable more efficient synthetic routes, reducing costs and improving scalability for industrial applications. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential to translate laboratory discoveries into viable drug candidates.

In conclusion,3-(but-3-yn-1-yl)(cyclopentyl)carbamoyl-3-{((9H-fluorenin)-9 -y lmethoxycarbonyl}amino)propanoic acid (CAS No. 2171460 -95 -8) represents a significant advancement in pharmaceutical chemistry due to its innovative molecular design and multifunctional capabilities. Its unique structural features position it as a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its full potential,this compound is poised to make substantial contributions to both academic science and industrial drug development.